Cas no 1824089-68-0 (Tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate
• CAS No: 1824089-68-0
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6506222
• PubChem ID: 165524523
• Update Time: 2025-06-09

Tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1824089-68-0
• EN300-1620832
• tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate
• Tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-11(2)14(10-16)6-8-15(9-7-14)12(17)18-13(3,4)5/h10-11H,6-9H2,1-5H3
• InChI Key： XTIQPZVGCGQGKT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C=O)(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate

Tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate (CAS No. 1824089-68-0) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and chemical synthesis. The molecule consists of a piperidine ring substituted with a formyl group, an isopropyl group, and a tert-butyl ester moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. Piperidine, a six-membered saturated ring containing one nitrogen atom, serves as a core structure for numerous bioactive compounds. The substitution pattern in Tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate introduces steric and electronic effects that can influence its pharmacokinetic properties. For instance, the presence of the tert-butyl group enhances lipophilicity, which can improve absorption and bioavailability when used as a drug candidate.

The formyl group at position 4 of the piperidine ring adds another layer of functionality to this compound. Formylation can facilitate further transformations, such as reductions to yield alcohols or oxidations to generate carboxylic acids. These reactions are pivotal in synthesizing complex molecules with diverse biological activities. Additionally, the isopropyl substituent contributes to the molecule's stereochemistry, potentially affecting its interaction with biological targets.

From a synthetic perspective, Tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate can be prepared through various routes, including ring-closing metathesis or nucleophilic substitution strategies. The choice of synthesis method depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in preliminary biological assays. Its ability to modulate enzyme activity or bind to specific receptors makes it a valuable lead compound for drug development. Researchers are particularly interested in its potential anti-inflammatory or anticancer properties, which are currently under investigation.

Moreover, the tert-butyl ester group provides stability during synthesis and can be readily cleaved under acidic or enzymatic conditions to yield the corresponding carboxylic acid. This feature is advantageous for designing prodrugs or for incorporating the molecule into larger frameworks through coupling reactions.

Recent studies have also explored the use of Tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate in click chemistry and other modular synthesis approaches. Its compatibility with these methodologies underscores its utility as an intermediate in complex molecule construction.

In conclusion, Tert-butyl 4-formyl-4-(propan-2-yl)piperidine-1-carboxylate (CAS No. 1824089-68-0) is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as an important tool for researchers in various fields of chemistry and pharmacology.